2,5,7-Trimethylpyrazolo[1,5-A]pyrimidine-6-carboxylic acid

• CAS No.: 739364-96-6
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C10H11N3O2/c1-5-4-8-11-6(2)9(10(14)15)7(3)13(8)12-5/h4H,1-3H3,(H,14,15)
• InChI Key: DQMYHPAMVMIEKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(C(=NC2=C1)C)C(=O)O)C

Description

2,5,7-Trimethylpyrazolo[1,5-A]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-5-methylpyrazole (970 mg) and ethyl diacetoacetate (1.7 g) were dissolved in acetic acid (5 ml) and stirred at 120° C. for 3 hours. The reaction mixture was cooled to room temperature and concentrated under reduced pressure. Ethanol (5 ml) and 5 N sodium hydroxide solution (2 ml) were added to the residue and stirred at 70° C. for 1 hour. The reaction mixture was cooled to room temperature, and water was added to the reaction mixture which was then washed with ethyl acetate. 2 N Hydrochloric acid was added to the aqueous phase until it became acidic, and precipitated crystals were collected by filtration and washed with water and n-hexane. The crystals were dried under reduced pressure to give the title compound (1.6 g, Y.:80%) as white crystals.